Cas no 676608-51-8 (methyl (2-methoxy-5-methylphenyl)acetate)

methyl (2-methoxy-5-methylphenyl)acetate structure
676608-51-8 structure
Product Name:methyl (2-methoxy-5-methylphenyl)acetate
CAS No:676608-51-8
MF:C11H14O3
MW:194.227063655853
CID:2146897
PubChem ID:11401304
Update Time:2025-04-21

methyl (2-methoxy-5-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (2-methoxy-5-methylphenyl)acetate
    • 2-METHOXY-5-METHYL-BENZENEACETIC ACID METHYL ESTER
    • SCHEMBL5471244
    • AKOS000296286
    • DB-297733
    • 676608-51-8
    • Inchi: 1S/C11H14O3/c1-8-4-5-10(13-2)9(6-8)7-11(12)14-3/h4-6H,7H2,1-3H3
    • InChI Key: DADMWLLOBSIFAF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1CC(=O)OC

Computed Properties

  • Exact Mass: 194.094294304Da
  • Monoisotopic Mass: 194.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų
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